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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclohexene

Cat. No.: B3343063 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. 1,3,3-Trimethylcyclohexene, a flammable and hazardous chemical, requires

strict adherence to established disposal protocols. This guide provides essential, step-by-step

procedures for the safe handling and disposal of 1,3,3-Trimethylcyclohexene waste in a

laboratory setting.

Immediate Safety and Hazard Information
1,3,3-Trimethylcyclohexene is classified as a combustible liquid that can cause skin and

serious eye irritation.[1] It is also harmful to aquatic life. Understanding these hazards is the

foundational step in ensuring safe handling and disposal. In the event of exposure, immediate

first aid measures should be taken.

Emergency First Aid Procedures:

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove

contaminated clothing. If skin irritation persists, consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical advice if irritation persists.
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Ingestion: Do not induce vomiting. Rinse the mouth with water and contact a poison control

center or physician immediately.[2]

Hazard and Disposal Summary
The following table summarizes key quantitative and qualitative data regarding the hazards and

disposal of 1,3,3-Trimethylcyclohexene.

Parameter Value/Instruction Source

GHS Classification

Flammable liquids (Category

4), Skin irritation (Category 2),

Eye irritation (Category 2A),

Short-term (acute) aquatic

hazard (Category 3)

Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H402 (Harmful to

aquatic life)

Disposal Consideration

Dispose of contents/container

to an approved waste disposal

plant.

Flash Point

Any liquid with a flashpoint

below 140°F (60°C) is

considered flammable.

[3]

Container for Disposal

Metal, DOT-compliant drum

with proper labels and

markings.

[3]

Step-by-Step Disposal Procedure
The proper disposal of 1,3,3-Trimethylcyclohexene is a multi-step process that ensures the

safety of laboratory personnel and compliance with environmental regulations.
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1. Waste Classification and Segregation:

Identify 1,3,3-Trimethylcyclohexene waste as a Class 3 Flammable Hazardous Waste.[4]

Keep this waste stream separate from other chemical wastes to prevent dangerous

reactions. Never mix different types of flammable liquids or other hazardous materials.

2. Containerization:

Use designated, approved containers for storing 1,3,3-Trimethylcyclohexene waste. These

containers should be made of a compatible material, such as metal, and be compliant with

Department of Transportation (DOT) regulations.[3][5]

Ensure the container is in good condition, with a secure, tight-fitting lid to prevent leaks or

the escape of vapors.[6]

The exterior of the waste container must be kept clean.[6]

3. Labeling:

Immediately label the waste container with "Flammable Waste" and the specific chemical

name, "1,3,3-Trimethylcyclohexene".[5]

The label should also include hazard symbols and any other information required by your

institution's safety protocols and local regulations.

4. Storage:

Store the waste container in a well-ventilated, designated hazardous waste accumulation

area.

This area must be away from ignition sources such as heat, sparks, and open flames.

Keep the storage area inaccessible to unauthorized personnel.

5. Professional Disposal:

It is illegal to dispose of flammable liquids down the drain or in regular trash.[3][5]
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Arrange for the collection and disposal of the 1,3,3-Trimethylcyclohexene waste through a

licensed hazardous waste disposal company.[5] These companies are equipped to handle

and transport hazardous materials safely and in accordance with all federal, state, and local

regulations.[3][4]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1,3,3-
Trimethylcyclohexene in a laboratory setting.
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Click to download full resolution via product page

Disposal Workflow for 1,3,3-Trimethylcyclohexene

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 1,3,3-Trimethylcyclohexene, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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